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Compound of Interest

Compound Name: 6-Benzyloxy-2-benzoxazolinone

Cat. No.: B133755

An In-Depth Technical Guide to 6-Benzyloxy-2-benzoxazolinone
For Researchers, Scientists, and Drug Development Professionals

This guide provides a comprehensive overview of the core physicochemical properties of 6-
Benzyloxy-2-benzoxazolinone, a versatile compound with significant applications in
pharmaceutical research and development. Its unique benzoxazolinone core structure is a key
feature in the synthesis of novel therapeutic agents.

Core Physicochemical Data

The fundamental molecular properties of 6-Benzyloxy-2-benzoxazolinone are summarized
below. This data is essential for a range of experimental and theoretical applications, from
reaction stoichiometry to molecular modeling.
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Property Value

Molecular Formula C14H11NO3[1][2][3]

Molecular Weight 241.25 g/mol [1]

Alternate Molecular Weight 241.24 g/mol [2][4]

CAS Number 158822-84-5[1][2]

IUPAC Name 6-(phenylmethoxy)-3H-1,3-benzoxazol-2-one[3]
Melting Point 179-188 °CJ[1]

Appearance Off-white amorphous powder[1]

Applications in Research and Development

6-Benzyloxy-2-benzoxazolinone serves as a critical intermediate in the synthesis of a variety
of pharmaceutical compounds. Its structure is particularly relevant in the development of agents
targeting neurological disorders, where it contributes to enhancing drug efficacy and specificity.
[1] Furthermore, its fluorescent properties are utilized in the creation of probes for biological
imaging, enabling the real-time visualization of cellular processes.[1] This is invaluable for
understanding the mechanisms of various diseases. The compound is also employed in
enzyme inhibition studies, aiding in the identification of potential therapeutic targets.[1]

Logical Relationship of Physicochemical Properties

The following diagram illustrates the foundational relationship between the molecular formula
and the calculation of the molecular weight, which are cornerstone properties for any chemical
compound.
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Caption: Derivation of Molecular Weight from Molecular Formula.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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